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Introduction
NCX 1022 is a novel anti-inflammatory agent engineered as a nitric oxide (NO)-releasing

derivative of hydrocortisone.[1][2] This design aims to leverage the anti-inflammatory properties

of both glucocorticoids and nitric oxide, potentially offering enhanced therapeutic effects and an

improved safety profile compared to traditional corticosteroids.[3] NCX 1022 has been

investigated for its potential in treating skin inflammation, particularly in the context of atopic

and contact dermatitis.[2][4] This technical guide provides a comprehensive overview of the

structure, mechanism of action, and key experimental data related to NCX 1022.

Chemical Structure and Properties
NCX 1022 is a small molecule with the chemical formula C29H35NO9.[1] It is structurally

characterized by a hydrocortisone backbone linked to a nitric oxide-donating moiety.
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2D structure of NCX 1022, a hydrocortisone derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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